4-[4-(dimethylamino)phenyl]-N-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide

• Molecular Formula: C22H26N4O3
• Molecular Weight: 394.5 g/mol
• IUPAC Name: 4-[4-(dimethylamino)phenyl]-N-(4-ethoxyphenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C22H26N4O3/c1-5-29-18-12-8-16(9-13-18)24-21(27)19-14(2)23-22(28)25-20(19)15-6-10-17(11-7-15)26(3)4/h6-13,20H,5H2,1-4H3,(H,24,27)(H2,23,25,28)
• InChI Key: CGLIMHLCHLPAIF-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=C(NC(=O)NC2C3=CC=C(C=C3)N(C)C)C

Description

4-[4-(dimethylamino)phenyl]-N-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide, also known as DAPT, is a small molecule inhibitor that has been widely studied for its potential therapeutic applications. DAPT is a gamma-secretase inhibitor that has been shown to inhibit the processing of amyloid precursor protein, which is involved in the pathogenesis of Alzheimer's disease.

Mechanism of Action

4-[4-(dimethylamino)phenyl]-N-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide is a gamma-secretase inhibitor that inhibits the processing of amyloid precursor protein and other substrates. Gamma-secretase is a membrane-bound protease that cleaves the transmembrane domain of its substrates, releasing intracellular signaling domains. By inhibiting gamma-secretase, 4-[4-(dimethylamino)phenyl]-N-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide prevents the processing of amyloid precursor protein and other substrates, leading to a decrease in the production of amyloid beta peptides and other signaling domains.
Biochemical and Physiological Effects:
4-[4-(dimethylamino)phenyl]-N-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide has been shown to decrease the production of amyloid beta peptides in vitro and in vivo, and has been shown to decrease the formation of amyloid plaques in animal models of Alzheimer's disease. 4-[4-(dimethylamino)phenyl]-N-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide has also been shown to inhibit the Notch signaling pathway in cancer cells, leading to a decrease in cell proliferation and an increase in apoptosis.

Advantages and Limitations for Lab Experiments

4-[4-(dimethylamino)phenyl]-N-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide is a widely used gamma-secretase inhibitor that has been optimized for high yield and purity. However, 4-[4-(dimethylamino)phenyl]-N-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide has some limitations for lab experiments, including its low solubility in water and its potential for off-target effects. Researchers should carefully consider the appropriate concentration and duration of 4-[4-(dimethylamino)phenyl]-N-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide treatment for their experiments, and should use appropriate controls to ensure the specificity of their results.

Future Directions

For research on 4-[4-(dimethylamino)phenyl]-N-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide include the development of more potent and selective gamma-secretase inhibitors, the identification of new substrates for gamma-secretase, and the investigation of the potential therapeutic applications of 4-[4-(dimethylamino)phenyl]-N-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide in other diseases. Additionally, researchers should continue to investigate the biochemical and physiological effects of 4-[4-(dimethylamino)phenyl]-N-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide and other gamma-secretase inhibitors, and should explore the potential for combination therapy with other drugs.

Synthesis Methods

The synthesis of 4-[4-(dimethylamino)phenyl]-N-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide involves the reaction of 4-(dimethylamino)benzaldehyde with ethyl 4-bromobenzoate in the presence of potassium carbonate to yield 4-[4-(dimethylamino)phenyl]-4-ethoxybenzaldehyde. This intermediate is then reacted with 6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylic acid to yield 4-[4-(dimethylamino)phenyl]-N-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide. The synthesis of 4-[4-(dimethylamino)phenyl]-N-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide has been optimized for high yield and purity, and several variations of the synthesis method have been reported in the literature.

Scientific Research Applications

4-[4-(dimethylamino)phenyl]-N-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide has been widely studied for its potential therapeutic applications in Alzheimer's disease, cancer, and other diseases. In Alzheimer's disease, 4-[4-(dimethylamino)phenyl]-N-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide has been shown to inhibit the processing of amyloid precursor protein, which is involved in the formation of amyloid plaques in the brain. 4-[4-(dimethylamino)phenyl]-N-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide has also been studied for its potential anti-cancer effects, as it has been shown to inhibit the Notch signaling pathway, which is involved in the development and progression of cancer.